Cas no 1205-06-7 (4-Ethoxycarbonylphenyl isothiocyanate)

• Product Name: 4-Ethoxycarbonylphenyl isothiocyanate
• CAS No: 1205-06-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00022058
• CID: 83502
• PubChem ID: 71003
• Update Time: 2025-09-23

4-Ethoxycarbonylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxycarbonylphenyl isothiocyanate
• 4-(Ethoxycarbonyl)phenyl isothiocyanate
• Ethyl 4-isothiocyanatobenzoate
• 4-Isothiocyanatobenzoic acid ethyl ester
• 4-carbethoxyphenyl isothiocyanate
• 4-carboethoxy-phenylisothiocyanate
• 4-ETHOXYCARBONYLPHENYL-ISOTHIOCYANATE
• 4-Isothiocyanatobenzoesaeure-ethylester
• 4-Isothiocyanato-Benzoic Acid Ethyl Ester
• Benzoic acid,4-isothiocyanato-,ethyl ester
• ethyl p-isothiocyanatobenzoate
• p-ethoxycarbonylphenyl isothiocyanate
• NSC 294821
• p-Carbethoxyphenyl isothiocyanate
• EN300-01239
• SCHEMBL1457515
• Benzoic acid, 4-isothiocyanato-, ethyl ester
• BCP27485
• NSC294821
• 4-carboethoxyphenyl isothiocyanate
• HMS1715B07
• J-802135
• FT-0618851
• Phenylisothiocyanate, 4-ethoxycarbonyl
• PS-10273
• Benzoic acid,4-isothiocyanato-, ethyl ester
• Z57040496
• MFCD00022058
• 1205-06-7
• AKOS001086870
• Ethyl 4-isothiocyanatobenzoate #
• 4-Ethoxycarbonylphenylisothiocyanate
• EINECS 214-880-0
• DTXSID80152879
• NSC-294821
• 4-ethoxy carbonylphenyl isothiocyanate
• p-carbethoxyphenylisothiocyanate
• NS00023921
• InChI=1/C10H9NO2S/c1-2-13-10(12)8-3-5-9(6-4-8)11-7-14/h3-6H,2H2,1H
• ALBB-000243
• DTXCID4075370
• STK301814
• BBL037344
• DB-041562

• MDL： MFCD00022058
• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8-3-5-9(6-4-8)11-7-14/h3-6H,2H2,1H3
• InChI Key： MLOJHUCMCKBDLV-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C(=O)OCC)=CC=1
• BRN： 2213400

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: White crystals with pungent odor
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98 ºC
• Boiling Point: 123-127°C 1mm
• Flash Point: 123-127°C/1mm
• Refractive Index: 1.5250 (estimate)
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 70.75000
• LogP: 2.59760
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Hydrolyzable

4-Ethoxycarbonylphenyl isothiocyanate Security Information

• Symbol:
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Ethoxycarbonylphenyl isothiocyanate

Comprehensive Analysis of 4-Ethoxycarbonylphenyl isothiocyanate (CAS No. 1205-06-7): Properties, Applications, and Industry Insights

4-Ethoxycarbonylphenyl isothiocyanate (CAS No. 1205-06-7) is a specialized organic compound widely recognized for its role in synthetic chemistry and pharmaceutical research. This compound, characterized by its isothiocyanate functional group and ethoxycarbonyl moiety, serves as a versatile building block in the synthesis of heterocyclic compounds, dyes, and bioactive molecules. Its molecular structure, C₁₀H₉NO₂S, offers unique reactivity, making it valuable for cross-coupling reactions and peptide modifications.

The growing interest in 4-Ethoxycarbonylphenyl isothiocyanate is driven by its applications in drug discovery and material science. Researchers frequently explore its potential in designing enzyme inhibitors and fluorescent probes, aligning with trends in precision medicine and diagnostic imaging. A surge in searches for "isothiocyanate derivatives in cancer research" and "green chemistry alternatives" highlights its relevance in contemporary scientific discourse.

From a technical perspective, CAS No. 1205-06-7 exhibits a melting point range of 45–48°C and stability under inert atmospheres, ensuring compatibility with microwave-assisted synthesis and high-throughput screening workflows. Its solubility in polar aprotic solvents like DMF and acetonitrile facilitates reactions under mild conditions, addressing the demand for energy-efficient synthetic routes—a key focus in sustainable chemistry initiatives.

Industry stakeholders increasingly inquire about "scalable production methods for 4-Ethoxycarbonylphenyl isothiocyanate" and "its role in agrochemical formulations." These queries reflect broader market shifts toward crop protection chemicals with lower environmental impact. Analytical techniques such as HPLC purity testing and FTIR spectroscopy are critical for quality control, as emphasized in recent publications on chemical standardization.

Emerging studies explore the compound’s utility in polymer chemistry, particularly for creating self-healing materials and conductive coatings. This aligns with global interest in smart materials for electronics and renewable energy applications. The compound’s electron-withdrawing properties also make it a candidate for organic photovoltaic research, a field gaining traction due to advancements in flexible solar cells.

Regulatory compliance remains a priority, with REACH and FDA guidelines governing its use in commercial applications. Proper storage recommendations—such as protection from moisture and refrigeration at 2–8°C—are frequently searched topics, underscoring the importance of compound stability management in laboratory settings.

In conclusion, 4-Ethoxycarbonylphenyl isothiocyanate (CAS No. 1205-06-7) represents a multifaceted tool for modern chemistry. Its adaptability across pharmaceuticals, materials engineering, and green technologies positions it at the intersection of innovation and industrial demand. Ongoing research into its structure-activity relationships promises to unlock further applications, solidifying its status as a compound of enduring scientific and commercial significance.